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Compound of Interest

Compound Name: Tetrabutyl titanate

An In-depth Technical Guide to the Chemical Properties of Tetrabutyl Titanate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutyl titanate, with the chemical formula Ti(OCaHo)a4, is a highly versatile and reactive
organometallic compound belonging to the titanium alkoxide family.[1] It serves as a crucial
precursor in materials science, a catalyst in organic synthesis, and a crosslinking agent in
polymer chemistry.[2][3] Its utility is primarily derived from its high sensitivity to moisture,
enabling controlled hydrolysis and condensation reactions to form titanium dioxide (TiOz)
networks. This property is extensively leveraged in the sol-gel process for creating coatings,
films, and advanced ceramic materials.[1][4] This guide provides a comprehensive overview of
the core chemical properties of tetrabutyl titanate, detailed experimental protocols for its key
reactions, and its applications relevant to materials science and the pharmaceutical field,
particularly in the development of drug delivery systems.

Core Chemical and Physical Properties

Tetrabutyl titanate, also known as titanium(lV) n-butoxide (TNBT), is a colorless to pale yellow
liquid.[5] At room temperature, it is characterized by an alcohol-like odor, which can become
more pronounced in aged samples due to partial hydrolysis.[1][6] The compound is highly
soluble in many common organic solvents such as ethanol, ether, and benzene, but it is
immiscible with ketones.[5][7][8] A key characteristic is its extreme sensitivity to moisture,
reacting readily with water or even humid air.[1] This necessitates handling and storage under
anhydrous, inert conditions, typically under nitrogen or argon gas.[1]
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Quantitative Physical and Chemical Data

A summary of the key quantitative properties of tetrabutyl titanate is presented in the table

below for easy reference and comparison.

Property Value Reference(s)
Chemical Formula C16H3604Ti [5]
Molecular Weight 340.32 g/mol [9][10]
Appearance Colorless to pale yellow liquid [2][5]
Odor Weak, alcohol-like 9]
Density 1.00 g/mL at 20 °C [7]
Boiling Point 312-314 °C at 760 mmHg; 206 51191
°C at 10 mmHg
Melting Point -55 °C [5]
Flash Point 55-77 °C (closed cup) [5][11]

Refractive Index (n20/D)

1.491

[7]

Vapor Pressure

5.6 hPa at 20 °C

[8]

Solubility

Soluble in most organic

solvents; reacts with water.

[7]

Titanium Content

~14.0%

[5]

Spectroscopic Properties

Spectroscopic analysis is fundamental for the identification and characterization of tetrabutyl

titanate.

NMR Spectroscopy

e 1H NMR: The proton NMR spectrum provides characteristic signals for the butyl group's
protons. The typical assignments in CDCIs are: 8 4.16 (t, 2H, -O-CHz2-), 4 1.58 (m, 2H, -O-
CH2-CH2-), 6 1.37 (m, 2H, -CH2-CHs), 6 0.93 (t, 3H, -CH3).[12]
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e 13C NMR: The carbon NMR spectrum in CDClIs shows distinct peaks corresponding to the
four carbon atoms of the butoxide chain.[1]

Vibrational Spectroscopy

o FT-IR Spectroscopy: The infrared spectrum of tetrabutyl titanate displays characteristic
absorption bands. Key peaks include C-H stretching vibrations around 2958 cm~! and 2870
cm~1, and C-O stretching vibrations.[8] The absence of a broad O-H band confirms the
compound's purity from hydrolysis products.

e Raman Spectroscopy: Raman spectroscopy can also be used to characterize the Ti-O bonds
within the molecule.

Chemical Reactivity and Mechanisms

The chemical behavior of tetrabutyl titanate is dominated by the reactivity of the titanium-
butoxide bond. It is incompatible with strong acids, bases, and oxidizing agents.[1]

Hydrolysis and the Sol-Gel Process

Tetrabutyl titanate reacts readily with water in a hydrolysis reaction, which is often violent and
exothermic.[1] This reaction sequentially replaces the butoxide (-OBu) groups with hydroxyl (-
OH) groups, releasing n-butanol. The resulting titanium hydroxide species then undergo
condensation (polycondensation) reactions, forming Ti-O-Ti bridges and eliminating water. This
process is the foundation of the sol-gel method for producing titanium dioxide (TiOz).

The overall reaction can be summarized as: Ti(OBu)s + 4H20 — Ti(OH)a + 4BUOH Ti(OH)a —
TiO2 + 2H20

The rate of hydrolysis can be controlled by several factors, including the water-to-alkoxide ratio,
the solvent, temperature, and the use of chelating agents like acetylacetone, which can
stabilize the titanium precursor and slow down the reaction.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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